
Anticancer agent 215 protocol for cell culture
studies

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anticancer agent 215

Cat. No.: B15586424 Get Quote

Information Regarding "Anticancer Agent 215"
Extensive research has revealed that a specific compound designated as "Anticancer Agent
215" is not uniquely identified in publicly available scientific literature. The numeral "215"

appears in various contexts within cancer research, leading to ambiguity. To provide accurate

and detailed application notes and protocols as requested, a more specific name of the

anticancer agent is required.

The search for "Anticancer Agent 215" yielded several different compounds and studies

where "215" is part of a name or identifier, but does not refer to a single, specific molecule.

These include:

ABP 215: A biosimilar of bevacizumab (Avastin®). This agent is a humanized monoclonal

antibody that targets Vascular Endothelial Growth Factor (VEGF), thereby inhibiting

angiogenesis.[1] Its mechanism of action is to prevent VEGF from binding to its receptors on

vascular endothelial cells, which in turn inhibits the formation of new blood vessels that

tumors need to grow.[1]

HRX-215: An orally available inhibitor of Mitogen-Activated Protein Kinase Kinase 4 (MKK4).

This agent is being investigated for its role in liver regeneration.[2]

PREDOSTAR/ET22-215: This is an identifier for a Phase II clinical trial investigating the use

of dostarlimab to prevent second primary cancers in patients who have been cured of a

primary cancer.[3]
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References in Literature: In some scientific articles, "[4]" is used as a citation number

pointing to another research paper and does not represent the name of an anticancer agent

itself.[5][6]

Due to the lack of a defined "Anticancer Agent 215," it is not possible to generate the

requested detailed application notes, protocols, data tables, and signaling pathway diagrams.

The development of such materials is contingent on the availability of specific information

regarding the agent's mechanism of action, its effects on cellular pathways, and published data

from cell culture studies.

If you can provide the specific name of the anticancer agent of interest, I would be pleased to

generate the comprehensive documentation you have requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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